Cas no 28341-68-6 (1,3-Benzenediol,4,4'-thiobis[6-chloro-)

• Product Name: 1,3-Benzenediol,4,4'-thiobis[6-chloro-
• CAS No: 28341-68-6
• MF: C₁₂H₈Cl₂O₄S
• MW: 319.160520553589
• CID: 269147
• PubChem ID: 119934
• Update Time: 2025-04-19

1,3-Benzenediol,4,4'-thiobis[6-chloro- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Sulfanediylbis(6-chlorobenzene-1,3-diol)
• 2,2',4,4'-Tetrahydroxy-5,5'-dichlorodiphenyl sulfide
• 1,3-Benzenediol, 4,4'-thiobis(6-chloro-
• Resorcinol, 4,4'-thiobis(6-chloro-
• SCHEMBL11673783
• 28341-68-6
• 1,3-benzenediol, 4,4'-thiobis[6-chloro-
• DTXSID6067381
• 1,3-Benzenediol,4,4'-thiobis[6-chloro-

• Inchi： 1S/C12H8Cl2O4S/c13-5-1-11(9(17)3-7(5)15)19-12-2-6(14)8(16)4-10(12)18/h1-4,15-18H
• InChI Key： RIPFOQYATDLGCF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)SC1C=C(C(=CC=1O)O)Cl)O)O

Computed Properties

• Exact Mass: 317.95214
• Monoisotopic Mass: 317.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 563.9°Cat760mmHg
• Flash Point: 294.8°C
• Refractive Index: 1.807
• PSA: 80.92